Cas no 923193-68-4 (2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide)

• Product Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide
• CAS No: 923193-68-4
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 6782661
• PubChem ID: 7609863
• Update Time: 2025-10-28

2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 923193-68-4
• 2-{2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[(3-methoxyphenyl)methyl]acetamide
• CS-0295157
• Z16394408
• AKOS000835646
• MCULE-5434468304
• 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide
• 2-(2,4-Dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(3-methoxybenzyl)acetamide
• BS-11434
• 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-[(3-methoxyphenyl)methyl]acetamide
• NCGC00450800-01

• Inchi： 1S/C18H23N3O4/c1-25-14-7-5-6-13(10-14)11-19-15(22)12-21-16(23)18(20-17(21)24)8-3-2-4-9-18/h5-7,10H,2-4,8-9,11-12H2,1H3,(H,19,22)(H,20,24)
• InChI Key： VLHPXHODSKDSSN-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCCC2)NC(N1CC(NCC1C=CC=C(C=1)OC)=O)=O

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide

2-(2,4-Dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide: A Comprehensive Overview

The compound 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide, with CAS No. 923193-68-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex spirocyclic structure and its potential applications in drug development. The molecule consists of a spiro ring system fused with a benzene ring, which contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of spirocyclic compounds like 923193-68-4 in the design of bioactive molecules. The spirocyclic core of this compound provides a rigid framework that can enhance molecular stability and improve binding affinity to target proteins. This structural feature makes it an attractive candidate for the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The synthesis of 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired spirocyclic structure. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to achieve this complex architecture. These methods have been optimized to improve yield and purity, making the compound more accessible for further studies.

In terms of biological activity, this compound has demonstrated promising results in preclinical models. It has been shown to exhibit potent inhibitory activity against key enzymes involved in disease progression, such as kinases and proteases. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for investigating disease mechanisms and developing targeted therapies.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of 923193-68-4. Molecular docking studies have revealed that the compound binds effectively to specific pockets on target proteins, suggesting a high potential for therapeutic efficacy. Furthermore, pharmacokinetic studies have indicated favorable absorption and bioavailability profiles, which are critical factors for drug candidates.

The incorporation of a methoxybenzyl group into the structure of this compound plays a crucial role in modulating its pharmacological properties. This substituent not only enhances solubility but also contributes to the overall stability of the molecule. Such structural modifications are essential for optimizing drug-like qualities and ensuring successful translation from laboratory research to clinical applications.

Looking ahead, the continued exploration of 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methoxybenzyl)acetamide holds great promise for advancing drug discovery efforts. Its unique chemical structure and diverse biological activities position it as a valuable asset in the development of innovative therapeutic interventions. As research progresses, further insights into its mechanism of action and therapeutic potential will undoubtedly emerge.